2-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)pyrimidine-4-carbonitrile
Description
2-(5-{[1,2,4]Triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)pyrimidine-4-carbonitrile is a heterocyclic compound featuring a fused [1,2,4]triazolo[4,3-b]pyridazine core linked to an octahydropyrrolo[3,4-c]pyrrole scaffold and a pyrimidine-4-carbonitrile moiety.
Properties
IUPAC Name |
2-[2-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]pyrimidine-4-carbonitrile | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N9/c17-5-13-3-4-18-16(20-13)24-8-11-6-23(7-12(11)9-24)15-2-1-14-21-19-10-25(14)22-15/h1-4,10-12H,6-9H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DKTVAOUWCJKOBT-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CN(CC2CN1C3=NN4C=NN=C4C=C3)C5=NC=CC(=N5)C#N | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N9 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.35 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 2-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)pyrimidine-4-carbonitrile represents a novel class of triazolo-pyridazine derivatives that have garnered attention for their potential biological activities, particularly as inhibitors of cancer-related pathways. This article explores the compound's biological activity, including its mechanisms of action, in vitro efficacy against various cancer cell lines, and structure-activity relationships (SAR).
Chemical Structure and Properties
The compound is characterized by a complex structure that includes a triazolo-pyridazine moiety fused with an octahydropyrrolo framework. The molecular formula is , and its molecular weight is approximately 293.35 g/mol.
The primary mechanism of action for this compound involves the inhibition of the c-Met kinase , a receptor tyrosine kinase implicated in various malignancies. The c-Met signaling pathway is crucial for tumor growth and metastasis, making it a significant target in cancer therapy.
In Vitro Studies
Recent studies have evaluated the cytotoxic effects of this compound against several cancer cell lines:
-
Cell Lines Tested :
- A549 (lung cancer)
- MCF-7 (breast cancer)
- HeLa (cervical cancer)
- LO2 (normal human hepatocytes)
-
Cytotoxicity Results :
The compound exhibited varying degrees of cytotoxicity across different cell lines. Notably:- A549 : IC50 = 1.06 ± 0.16 μM
- MCF-7 : IC50 = 1.23 ± 0.18 μM
- HeLa : IC50 = 2.73 ± 0.33 μM
These results indicate that the compound possesses significant anti-proliferative effects, particularly against lung and breast cancer cell lines.
Enzymatic Activity
The inhibitory activity against c-Met kinase was also assessed:
- IC50 for c-Met kinase : 0.090 μM, comparable to Foretinib (IC50 = 0.019 μM), a known c-Met inhibitor.
Structure-Activity Relationship (SAR)
Research into SAR has revealed that specific structural features are critical for the biological activity of triazolo-pyridazine derivatives:
- The presence of the 2-pyridyl group significantly enhances cytotoxicity.
- Modifications to the benzene ring with halogen substitutions showed minimal effects on overall activity.
Case Studies
A case study involving this compound demonstrated its potential to induce late apoptosis in A549 cells and arrest these cells in the G0/G1 phase of the cell cycle. These findings suggest that targeting c-Met with this compound could effectively disrupt tumor growth dynamics.
Comparison with Similar Compounds
Table 1: Comparative Analysis of Key Compounds
Key Observations:
Core Structural Differences: The target compound’s [1,2,4]triazolo[4,3-b]pyridazine core distinguishes it from triazolo[1,5-a]pyrimidine () and triazolo-thiadiazinone (). The octahydropyrrolo[3,4-c]pyrrole scaffold in the target compound introduces conformational rigidity, contrasting with the pyrrolo-thiazolo-pyrimidine systems in .
highlights the use of monochloroacetic acid and phenylthiocyanate for functionalization, which could inform strategies for modifying the target compound’s side chains .
Spectral Characterization :
- NMR and MS data are critical for confirming structures in and but are lacking for the target compound, underscoring a gap in the literature .
Reactivity and Stability
- Isomerization Behavior : Pyrazolo-triazolo-pyrimidine derivatives () undergo isomerization under varying conditions (e.g., triazolo[4,3-c]pyrimidine ↔ triazolo[1,5-c]pyrimidine). This suggests that the target compound’s triazolo-pyridazine core may exhibit similar isomer-dependent stability or reactivity, impacting its pharmacokinetic profile .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
